Cas no 2229189-29-9 (2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal)

• Product Name: 2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal
• CAS No: 2229189-29-9
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 6547679
• PubChem ID: 165636892
• Update Time: 2025-06-13

2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal
• 2229189-29-9
• EN300-1980613

• Inchi： 1S/C10H11ClO2/c1-10(2,6-12)9-7(11)4-3-5-8(9)13/h3-6,13H,1-2H3
• InChI Key： YPDJSOPZFMSFEH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C=O)(C)C)O

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal

Introduction to 2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal (CAS No. 2229189-29-9)

2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229189-29-9, exhibits a unique structural framework that makes it a promising candidate for various applications, particularly in the synthesis of bioactive molecules. The presence of both chloro and hydroxyl substituents on the aromatic ring, coupled with an aldehyde functional group and a branched alkyl side chain, contributes to its diverse reactivity and potential utility.

The compound’s molecular structure, characterized by a phenyl ring substituted at the 2-position with chlorine and at the 6-position with a hydroxyl group, along with an aldehyde group at the 1-position and a 2-methylpropyl side chain, suggests its potential role as an intermediate in the synthesis of more complex molecules. This structural motif is particularly interesting because it combines elements that are frequently found in pharmacophores, which are key structural features responsible for the biological activity of drugs.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The aldehyde functionality in 2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal provides a reactive site for further chemical modifications, enabling the synthesis of derivatives with tailored properties. For instance, condensation reactions with amines or hydrazines can yield Schiff bases or hydrazones, respectively, which are known to exhibit diverse biological activities.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of a hydroxyl group and a chloro substituent on the aromatic ring can influence both the solubility and metabolic stability of any derivative synthesized from it. These factors are critical in determining the pharmacokinetic profile of drug candidates. Furthermore, the presence of an aldehyde group allows for further derivatization into carboxylic acids or esters, expanding its utility in medicinal chemistry.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The chloro substituent in 2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal is particularly noteworthy, as it can participate in various interactions within biological targets, including hydrogen bonding and π-stacking interactions. These interactions are often crucial for achieving high efficacy in drug design.

The hydroxyl group at the 6-position adds another layer of complexity to this compound’s reactivity. Hydroxyl groups are known to be important pharmacophores in many drugs, contributing to both solubility and binding interactions. In 2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal, this hydroxyl group can potentially engage in hydrogen bonding with biological targets, enhancing the compound’s binding affinity.

The branched alkyl side chain at the 1-position also plays a significant role in determining the physicochemical properties of derivatives synthesized from this compound. Alkyl chains can influence solubility, lipophilicity, and metabolic stability, making them important considerations in drug design. The specific arrangement of atoms in this side chain can be modified to optimize these properties for specific applications.

In terms of synthetic methodologies, 2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal can serve as a versatile building block for constructing more complex molecules. For example, nucleophilic addition reactions at the aldehyde group can be employed to introduce various functional groups at different positions on the molecule. Additionally, Friedel-Crafts acylation or alkylation reactions could be used to further modify the aromatic ring.

The pharmaceutical industry has been increasingly exploring novel synthetic pathways to develop drugs more efficiently and cost-effectively. The use of intermediates like 2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal can streamline synthetic routes by providing access to structurally diverse compounds with potential therapeutic applications. This approach aligns well with current trends toward green chemistry and sustainable drug development practices.

One area where this compound shows particular promise is in the development of small-molecule inhibitors targeting enzymes involved in disease pathways. Enzyme inhibition is a common strategy in drug design, and compounds like 2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal can serve as starting points for designing inhibitors with high specificity and potency. The combination of halogenated aromatic rings and aldehyde functionalities provides multiple sites for interaction with enzyme active sites.

Another emerging application is in the field of materials science, where such compounds can be used as precursors for developing novel polymers or coatings with enhanced properties. The reactivity of their functional groups allows for controlled polymerization or crosslinking processes, leading to materials with tailored characteristics such as biodegradability or mechanical strength.

The synthesis of 2-(2-chloro-6-hydroxyphenyl)-2-methylpropanal itself presents an interesting challenge due to its complex structural features. Advanced synthetic techniques such as cross-coupling reactions or directed ortho-metalation strategies could be employed to construct its core framework efficiently. Optimizing reaction conditions to achieve high yields while minimizing byproducts remains an important consideration during its production.

Evaluation of CAS No. 2229189-29-9 derivatives for their biological activity has been ongoing in several research laboratories worldwide. Preliminary studies suggest that certain derivatives exhibit promising effects on target enzymes or receptors relevant to various diseases such as cancer or inflammatory disorders. However, further extensive research is needed before these compounds can be considered viable candidates for clinical development.

The safety profile of any new chemical entity is paramount before it can be translated into therapeutic applications. While CAS No. 2229189-29-9 itself may not pose significant hazards under standard laboratory conditions due to its relatively simple structure compared to pharmaceuticals intended for human use; thorough toxicological assessments must still be conducted on any derivatives developed from it before they reach preclinical testing stages.

In conclusion,(strong> CAS No. 2229189- 29- 9) represents an intriguing chemical entity with broad applicability across multiple fields including pharmaceuticals, agrochemicals, materials science, etc. Its unique structural features make it a valuable building block, offering numerous possibilities through further chemical modifications. Continued research into its derivatives holds promise not only within academia but also within industrial settings seeking innovative solutions through advanced chemical synthesis techniques. As our understanding evolves regarding how structure influences function, compounds like (strong> CAS No. 2229189- -29- -9) will undoubtedly play an increasingly important role shaping future developments across these disciplines.